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Compound of Interest |

Compound Name: 2-Chloro-6-methylquinoxaline
CAS No.: 55687-00-8
Cat. No.: B1589989

Executive Summary & Chemical Profile

2-Chloro-6-methylquinoxaline (CAS: 55687-00-8) is a chlorinated nitrogen-heterocycle
commonly utilized as a scaffold in the synthesis of bioactive kinase inhibitors.[1] Its structural
utility lies in the reactivity of the chlorine atom at the C2 position, which serves as an
electrophilic handle for nucleophilic aromatic substitution (

).

Operational Criticality: Because the C2-chlorine bond is designed to be reactive toward
nucleophiles (amines, thiols), this compound poses specific disposal risks. It must never be
commingled with strong nucleophiles or oxidizers in a waste container, as this can lead to
uncontrolled exothermic degradation or the formation of toxic byproducts.

Chemical Identity & Properties
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Parameter

Data

Operational Implication

CAS Number

55687-00-8

Unique identifier for waste

labeling.[1]

Molecular Formula

Halogenated: Requires high-

temp incineration.[1]

Physical State

Solid (Beige/Off-white)

Dust generation is a primary

exposure vector.[1]

Reactivity

Electrophile (

active)

Do not mix with strong

bases/amines in waste.

Hazard Assessment & Barrier Protection

Safety is not just compliance; it is a barrier system designed to prevent the specific chemical
mechanism of injury. For 2-Chloro-6-methylquinoxaline, the primary hazards are acute

toxicity (oral) and severe irritation due to its alkylating potential.[1]

~HS H | Classificati

Hazard Code

Description

Mechanism of Action

Systemic toxicity upon

H302 Harmful if swallowed ]

absorption.[1]

o Dermal absorption/reaction

H315 Causes skin irritation ) ) )

with skin proteins.
H319 Causes serious eye irritation Mucous membrane irritant.

] S Dust inhalation irritates

H335 May cause respiratory irritation

bronchial lining.

PPE Barrier Protocol (Visualized)

The following diagram illustrates the required "Defense in Depth" for handling this compound.
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Figure 1: Layered defense strategy. Engineering controls (Fume Hood) are primary,
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Disposal Procedures (Step-by-Step)

The Golden Rule: 2-Chloro-6-methylquinoxaline is a Halogenated Organic.[1] It must be
segregated from non-halogenated solvents (like acetone or ethanol) to prevent the costly
contamination of the entire non-halogenated waste stream.

Scenario A: Disposal of Pure Solid (Expired or Excess)

Rationale: Direct incineration is the safest destruction method for the pure solid to prevent
leaching.

» Container Selection: Use a wide-mouth high-density polyethylene (HDPE) jar.[1] Glass is
acceptable but poses a breakage risk.

o Labeling: Apply a hazardous waste label immediately.
o Constituents: "2-Chloro-6-methylquinoxaline (Solid)"
o Hazard Checkboxes: Toxic, Irritant.[2][3]
e Transfer:
o Place the original container inside the waste jar if possible.
o If transferring loose powder, perform only inside a fume hood to capture dust.

e Sealing: Cap tightly. Wipe the exterior with a damp paper towel (dispose of towel as solid
hazardous waste).
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o Stream: Designate for "Solid Hazardous Waste - Incineration Only."

Scenario B: Disposal of Reaction Mixtures (Mother
Liquors)

Rationale: Reaction mixtures likely contain solvents. The presence of the chlorine atom dictates
that the entire liquid volume must be treated as halogenated waste.

e Quenching (If Reactive Reagents Present):

o If the mixture contains residual strong nucleophiles (e.g., hydrazine, strong amines) or
bases (e.g., NaH, KOtBu), quench carefully with a mild acid or water before placing in the
waste container.

o Why? To prevent the waste drum from pressurizing due to ongoing
reactions or acid-base exotherms.[1]
e pH Check: Ensure the waste solution is between pH 4 and 10. Neutralize if necessary.

e Segregation: Pour into the "Halogenated Solvent Waste" carboy (typically Red or Yellow
tagged in many EHS systems).

o Do NOT pour into the "Non-Halogenated" (organic) stream. Even 1% halogen content
classifies the whole drum as halogenated, significantly increasing disposal costs.

» Rinsing: Rinse glassware with a small amount of acetone/DCM. Add this rinse to the
Halogenated waste container.

Disposal Decision Tree
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Waste Generation Figure 2: Logical flow for segregation. Note the critical quenching step for reactive mixtures.
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Emergency Contingencies: Spills
In the event of a spill, the priority is to contain the material without generating dust (which

spreads contamination to the lungs).

o Evacuate & Ventilate: If the spill is >5g outside a hood, evacuate the immediate area to let

dust settle.
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e PPE Up-Armor: Don double nitrile gloves, safety goggles, and a fitted N95 or half-mask
respirator.[1]

e Dry Clean-up (Preferred):
o Cover the spill with a damp paper towel to suppress dust.
o Scoop the material using a plastic spatula or dustpan.
o Place directly into a hazardous waste bag.
o Surface Decontamination:
o Wipe the surface with a soap/water solution.[2][4]
o Validation: A final wipe with a white paper towel should show no beige discoloration.

o Disposal: All cleanup materials (towels, gloves used) must be disposed of as Solid
Hazardous Waste.

Regulatory & Compliance Context (RCRA)

While 2-Chloro-6-methylquinoxaline is not explicitly listed on the EPA "P" (Acutely Toxic) or
"U" (Toxic) lists by specific CAS number, it falls under the "Characteristic" and "General”
definitions of hazardous waste due to its toxicity and halogen content.

o Waste Code Assignment:
o If the waste exhibits toxicity characteristic leaching (TCLP), it may carry a D-code.

o In most research settings, it is managed as Non-RCRA Regulated Hazardous Waste (if not
ignitable/corrosive) but must be incinerated due to the halogenated organic content [1].

¢ Prohibition: Under no circumstances should this chemical be disposed of via sanitary sewer
(drain disposal) or regular trash.
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o United States Environmental Protection Agency (EPA).Hazardous Waste Management of
Halogenated Organics. RCRA Online. Available at: [Link][1]

e PubChem.2-Chloro-6-methylquinoxaline Compound Summary. National Library of
Medicine. Available at: [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Chloro-6-methylquinoxaline]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1589989#2-chloro-6-methylquinoxaline-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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